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Compound of Interest

Compound Name: AGN-195183

Cat. No.: B1672190 Get Quote

This guide provides a comprehensive comparison of the research findings on AGN-195183, a

selective retinoic acid receptor alpha (RARα) agonist, with other relevant alternatives. The

information is intended for researchers, scientists, and drug development professionals to

facilitate an objective evaluation of its performance based on available experimental data.

Mechanism of Action
AGN-195183 is a potent and selective agonist of the Retinoic Acid Receptor Alpha (RARα) with

a dissociation constant (Kd) of 3 nM.[1] It exhibits no significant activity on RARβ or RARγ,

ensuring a targeted engagement of the RARα signaling pathway. The primary mechanism of

action for AGN-195183 involves its binding to and activation of RARα. This activation promotes

RARα-mediated signaling, leading to the transcription of specific genes responsible for cellular

differentiation and proliferation. Ultimately, this cascade of events induces apoptosis

(programmed cell death) in cancer cells and inhibits tumorigenesis.

Signaling Pathway of AGN-195183
The binding of AGN-195183 to RARα initiates a cascade of molecular events that modulate

gene expression, leading to anti-tumor effects. The simplified signaling pathway is illustrated

below.
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Start

1. Plate breast cancer cells
(T-47D or SK-BR-3)

in 96-well plates.

End

2. Incubate for 24h
for cell adhesion.

3. Add serial dilutions of
AGN-195183 or alternatives.

4. Incubate for 72h.

5. Add MTT reagent
to each well.

6. Incubate for 4h to allow
formazan crystal formation.

7. Add solubilization solution
(e.g., DMSO).

8. Measure absorbance
at 570 nm.

9. Calculate IC50 values
using dose-response curves.
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Start

1. Culture HL-60 leukemia cells.

End

2. Treat cells with AGN-195183
or alternatives for 96h.

3. Harvest and wash cells.

4. Resuspend cells in NBT solution
with a stimulant (e.g., PMA).

5. Incubate for 25 min at 37°C.

6. Count blue-black formazan-
positive cells under a microscope.

7. Calculate the percentage
of differentiated cells.

 

Start

1. Shave the dorsal skin of mice.

End

2. Allow a 24h acclimatization period.

3. Topically apply the test compound
(e.g., AGN-195183, ATRA, Am-580)

daily for 4 days.

4. Visually score skin for erythema
and edema daily.

5. On day 5, collect skin biopsies
for histological analysis.

6. Assess epidermal thickness and
inflammatory cell infiltration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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